N-(3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl)ethenesulfonamide

• IUPAC Name: N-[3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]ethenesulfonamide
• InChI: InChI=1S/C12H11N5O2S2/c1-3-21(18,19)16-10-6-4-5-9(7-10)11-15-17-8(2)13-14-12(17)20-11/h3-7,16H,1H2,2H3
• InChI Key: OYGXUASWWRYLCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)NS(=O)(=O)C=C
• Molecular Formula: C12H11N5O2S2
• Molecular Weight: 321.4 g/mol

Description

“N-(3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl)ethenesulfonamide” is a compound that belongs to the class of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines. These compounds have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory properties.

Synthesis Analysis

The synthesis of such compounds involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. In one study, a number of new 1,ω-bis ((acetylphenoxy)acetamide)alkanes were prepared, then their bromination using NBS furnished the novel bis (2-bromoacetyl)phenoxy)acetamides. Reaction of these with 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol and with o-phenylenediamine derivatives afforded the corresponding bis (1,2,4-triazolo[3,4-b][1,3,4]thiadiazine) derivatives.

Molecular Structure Analysis

The molecular structure of “N-(3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl)ethenesulfonamide” is characterized by the fusion of a five-membered triazole ring with a six-membered thiadiazine ring. This core structure can make specific interactions with different target receptors due to its ability to accept and donate hydrogen bonds.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “N-(3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl)ethenesulfonamide” include the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The bromination of the resulting compounds using NBS then leads to the formation of the novel bis (2-bromoacetyl)phenoxy)acetamides.

Future Directions

The future directions for “N-(3-(3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl)ethenesulfonamide” could involve further exploration of its pharmacological activities and potential applications in drug design, discovery, and development. More effective and selective chemotherapeutic anticancer drugs are urgently needed, and this compound could potentially contribute to this area of research.